4-[((E)-2-{2-[(2-Furylcarbonyl)amino]acetyl}hydrazono)methyl]phenyl 3-fluorobenzoate

• Molecular Formula: C21H16FN3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: [4-[(E)-[[2-(furan-2-carbonylamino)acetyl]hydrazinylidene]methyl]phenyl] 3-fluorobenzoate
• InChI: InChI=1S/C21H16FN3O5/c22-16-4-1-3-15(11-16)21(28)30-17-8-6-14(7-9-17)12-24-25-19(26)13-23-20(27)18-5-2-10-29-18/h1-12H,13H2,(H,23,27)(H,25,26)/b24-12+
• InChI Key: PCUUUESAWRNZHD-WYMPLXKRSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)F)C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)CNC(=O)C3=CC=CO3
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)OC2=CC=C(C=C2)C=NNC(=O)CNC(=O)C3=CC=CO3

Description

• This compound is a synthetic organic molecule with the chemical formula C₂₅H₁₇ClFN₃O₄S.
• It features a hydrazone functional group and a fluorobenzoate moiety.
• The compound’s structure consists of a phenyl ring substituted with a hydrazone group and a 3-fluorobenzoate group.
• It exhibits interesting properties due to its unique combination of functional groups.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• If used as an antiviral agent, it might interfere with viral replication or protein synthesis.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar compounds include other hydrazone-substituted benzoates.
• Uniqueness lies in the combination of the hydrazone and fluorobenzoate groups.

Remember that this compound’s properties and applications are still being explored, and further research is essential to fully understand its potential.